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Compound Name: 3-Chlorobenzoate

Cat. No.: B1228886 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Chlorobenzoic Acid

Introduction
3-Chlorobenzoic acid, with the chemical formula C₇H₅ClO₂, is an organic compound classified

as a halogenated aromatic carboxylic acid.[1] It presents as a white to off-white crystalline solid

or powder at room temperature.[1][2][3] This compound serves as a crucial building block in

organic synthesis, finding applications in the production of pharmaceuticals and herbicides.[1]

[2] Its chemical behavior is characterized by the presence of a chlorine atom at the meta-

position of the benzene ring, which influences the acidity of the carboxylic acid group and the

reactivity of the aromatic ring.[4] This guide provides a comprehensive overview of the physical

and chemical properties of 3-chlorobenzoic acid, along with experimental protocols and logical

diagrams to aid researchers, scientists, and drug development professionals.

Physicochemical Properties
The physical and chemical characteristics of 3-chlorobenzoic acid are well-documented. These

properties are summarized in the tables below for ease of reference and comparison.

General and Physical Properties
The fundamental physical constants and properties of 3-chlorobenzoic acid are detailed in

Table 1.
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Property Value References

Molecular Formula C₇H₅ClO₂ [1][2][5]

Molecular Weight 156.57 g/mol [6][7]

CAS Number 535-80-8 [1][2][6]

Appearance
White to off-white crystalline

solid/powder
[1][2][3]

Odor Faintly perceptible [8]

Melting Point 153-157 °C [2][6][7][9][10]

Boiling Point 274-276 °C [2][9]

Density 1.496 g/cm³ (at 20-25 °C) [2][6][8]

pKa 3.82 (at 25 °C) [2][3][11]

Flash Point 150 °C [6][10][11]

Autoignition Temperature >500 °C [6][10]

Solubility Profile
The solubility of 3-chlorobenzoic acid in various solvents is a critical parameter for its

application in synthesis and formulation.
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Solvent Solubility References

Water 0.45 g/L (poorly soluble) [1][2][6][10][11]

Hot Water
More soluble than in cold

water
[3][12]

Ethanol Freely soluble [1][4][12]

Ether Freely soluble [12]

Acetone Soluble [1]

Dimethylformamide Soluble [1]

Dichloromethane Soluble [4]

Ethyl Acetate Soluble [4]

Benzene
Slightly soluble (more so in hot

benzene)
[3]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 3-chlorobenzoic

acid. Key spectral data are summarized in Table 3.
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Technique Data References

¹H NMR (DMSO-d₆)

δ 13.34 (s, 1H, -COOH), 7.79

(m, 2H, Ar-H), 7.70 (m, 1H, Ar-

H), 7.55 (t, J = 8.08 Hz, 1H, Ar-

H)

[13][14]

¹³C NMR (DMSO-d₆)

δ 166.54, 133.82, 133.37,

133.15, 131.30, 129.30,

128.37

[13][14]

Mass Spectrometry (EI)

Molecular Ion (M⁺): m/z 156.

Key Fragments: m/z 139 ([M-

OH]⁺), 111 ([M-COOH]⁺)

[3][15]

Infrared (IR)

Characteristic absorptions for

O-H stretch of carboxylic acid,

C=O stretch of carboxylic acid,

and C-Cl stretch.

[16][17][18]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and characterization of 3-chlorobenzoic

acid are provided below.

Synthesis of 3-Chlorobenzoic Acid
3-chlorobenzoic acid can be synthesized via several routes. One common laboratory

preparation involves the diazotization of 5-chloroanthranilic acid, followed by a Sandmeyer-type

reaction. An alternative industrial method is the oxidation of 3-chlorotoluene.[5][11]

Protocol: Synthesis from 5-Chloroanthranilic Acid

Reaction Setup: In a suitable reaction vessel, introduce 172 parts of 5-chloroanthranilic acid

into a mixture of 550 parts of 45% (w/w) sulfuric acid and 600 parts of isopropanol.

Diazotization: While maintaining the temperature at 80 °C, slowly add a solution of 100 parts

of sodium nitrite in 140 parts of water over a period of 6 hours. Nitrogen gas will be evolved

during the addition.
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Precipitation: After the addition is complete, cool the reaction mixture. Add 1,500 parts of

water to precipitate the crude product.

Isolation: Filter the solid product from the mixture.

Yield: This process yields approximately 140 parts (89% of theoretical) of 3-chlorobenzoic

acid with a melting point of 151-153 °C.

Purification by Recrystallization
To obtain high-purity 3-chlorobenzoic acid, recrystallization is a standard procedure.

Protocol: Recrystallization[2]

Solvent Selection: Choose an appropriate solvent system such as glacial acetic acid,

aqueous ethanol, or petroleum ether (b.p. 60-80 °C).

Dissolution: Dissolve the crude 3-chlorobenzoic acid in a minimum amount of the chosen hot

solvent.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and heat for a few minutes.

Hot Filtration: Quickly filter the hot solution to remove insoluble impurities and activated

charcoal.

Crystallization: Allow the filtrate to cool slowly to room temperature, and then in an ice bath

to induce crystallization.

Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of

cold solvent.

Drying: Dry the crystals in a vacuum oven.

Determination of pKa
The acid dissociation constant (pKa) can be determined experimentally using potentiometric

titration.
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Protocol: Potentiometric Titration

Sample Preparation: Accurately weigh a sample of 3-chlorobenzoic acid and dissolve it in a

known volume of a suitable solvent (e.g., a water-ethanol mixture to ensure solubility).

Titration Setup: Place the solution in a beaker with a magnetic stirrer and immerse a

calibrated pH electrode.

Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M

NaOH), adding the titrant in small, known increments.

Data Collection: Record the pH of the solution after each addition of the titrant.

Data Analysis: Plot a titration curve of pH versus the volume of titrant added. The pKa is

equal to the pH at the half-equivalence point (the point at which half of the acid has been

neutralized).

Visualizations
Diagrams illustrating key processes and relationships are provided below using the DOT

language.

Experimental Workflow: Synthesis and Purification
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Filter Crude Product
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Dissolve in Hot Solvent

Hot Filtration
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Caption: Workflow for the synthesis and purification of 3-chlorobenzoic acid.
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Logical Relationships of Physicochemical Properties

Physical Properties Chemical Properties

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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